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Compound of Interest

Compound Name: (Rac)-PF-998425

Cat. No.: B15542933 Get Quote

(Rac)-PF-998425 is a potent and selective non-steroidal antagonist of the androgen receptor

(AR). This document provides an in-depth technical guide on its preclinical research

applications, focusing on its mechanism of action, relevant experimental protocols, and key

quantitative data. It is intended for researchers, scientists, and professionals involved in drug

development, particularly in the fields of dermatology and endocrinology.

Mechanism of Action
(Rac)-PF-998425 functions as a direct competitive antagonist of the androgen receptor. By

binding to the AR, it prevents the binding of endogenous androgens such as testosterone and

dihydrotestosterone (DHT). This inhibition blocks the conformational changes in the AR that are

necessary for its translocation to the nucleus and subsequent regulation of androgen-

responsive genes. This mechanism of action makes (Rac)-PF-998425 a promising candidate

for the topical treatment of androgen-dependent conditions like androgenetic alopecia (male

pattern baldness) and acne, where excess androgen activity at the level of the skin is a key

pathological factor.

Quantitative Preclinical Data
The following tables summarize the key quantitative data available for (Rac)-PF-998425 and its

active enantiomer, PF-998425.
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Compound Assay Type Target IC50 (nM) Reference(s)

(Rac)-PF-998425
AR Binding

Assay

Androgen

Receptor
26 [1][2]

(Rac)-PF-998425 Cellular Assay
Androgen

Receptor
90 [1][2]

PF-998425
AR Binding

Assay

Androgen

Receptor
37 [3][4]

PF-998425 Cellular Assay
Androgen

Receptor
43 [3][4]

PF-998425

Progesterone

Receptor Binding

Assay

Progesterone

Receptor
>10,000 [2][4]

Table 1: In Vitro Activity of (Rac)-PF-998425 and PF-998425

Compoun
d

Animal
Model

Applicati
on

Dosage ED50 Effect
Referenc
e(s)

PF-998425

Male

Syrian

Golden

Hamster

Topical
0.4% twice

per day
0.4%

Reduction

in ear

sebum

production

[4]

PF-998425

Mouse

Model of

Hair

Growth

Topical
3% twice

per day
-

Increased

hair growth
[4]

Table 2: In Vivo Efficacy of PF-998425

Signaling Pathway
The androgen receptor signaling pathway is central to the mechanism of action of (Rac)-PF-
998425. The following diagram illustrates the canonical androgen signaling pathway and the
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point of intervention for an AR antagonist like (Rac)-PF-998425.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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